Cas no 868977-76-8 (N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide)

• Product Name: N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide
• CAS No: 868977-76-8
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5847265
• PubChem ID: 7150734
• Update Time: 2025-06-08

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]butanamide
• SR-01000016531
• N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)butyramide
• 868977-76-8
• HMS1655C11
• AKOS024613793
• SR-01000016531-1
• N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)butanamide
• F1839-0074
• N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide

• Inchi： 1S/C14H19N3O/c1-3-4-14(18)15-7-5-12-10-17-8-6-11(2)9-13(17)16-12/h6,8-10H,3-5,7H2,1-2H3,(H,15,18)
• InChI Key： LXYXPJJCKXLGAS-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C=C(C)C=C2)(=O)CCC

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.4Ų

Additional information on N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide

Professional Introduction to N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide (CAS No. 868977-76-8)

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide, a compound with the chemical identifier CAS No. 868977-76-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate framework of this compound, featuring a combination of imidazole and pyridine rings, positions it as a promising candidate for further exploration in drug discovery and development.

The structural composition of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide is characterized by a butanamide moiety linked to an ethyl group, which is further substituted with a 7-methylimidazo1,2-apyridinyl unit. This particular arrangement of heterocyclic rings contributes to the compound's versatility, enabling interactions with various biological targets. The presence of the methyl group on the imidazole ring enhances its binding affinity and stability, making it an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. The imidazo1,2-apyridine core is particularly noteworthy for its role in modulating biological pathways associated with inflammation, infection, and cancer. Researchers have been exploring derivatives of this scaffold to identify molecules with enhanced pharmacological properties. N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide stands out as a compound that embodies these principles, offering a balanced profile of potency and selectivity.

In the realm of medicinal chemistry, the synthesis and optimization of such compounds require meticulous attention to detail. The introduction of substituents like the 7-methyl group can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule. Advances in synthetic methodologies have enabled chemists to access complex structures with greater ease, facilitating the rapid design and evaluation of new candidates. The butanamide moiety in N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide serves as a key pharmacophore, contributing to its interactions with biological targets.

The potential applications of this compound are vast and span multiple therapeutic areas. Its structural features make it a viable candidate for inhibiting enzymes involved in inflammatory processes, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, the ability of imidazo1,2-apyridine derivatives to modulate immune responses suggests their utility in treating autoimmune diseases and infections. Preliminary in vitro studies have demonstrated promising results, indicating that N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide exhibits significant activity against various disease-related targets.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying lead compounds like N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide. These technologies allow researchers to predict binding affinities and assess metabolic stability with high accuracy. By leveraging these tools, scientists can optimize molecular structures to improve their efficacy and reduce potential side effects. The butanamide group plays a crucial role in this optimization process by enhancing solubility and bioavailability.

In clinical settings, the development of novel therapeutic agents relies heavily on preclinical data demonstrating safety and efficacy. The compound's favorable pharmacokinetic profile makes it an attractive candidate for further investigation in animal models. Studies have shown that derivatives of imidazo1,2-pyridines exhibit reduced toxicity while maintaining strong therapeutic activity. This aligns well with current trends in drug development aimed at achieving high efficacy with minimal adverse effects.

The future prospects for N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide are promising as ongoing research continues to uncover new applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The compound's unique structural features offer opportunities for developing next-generation therapeutics that address unmet medical needs across various disease states.

In conclusion, N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)butanamide (CAS No. 868977-76-8) represents a significant advancement in pharmaceutical chemistry with potential applications in multiple therapeutic areas. Its intricate structure and favorable pharmacological properties position it as a promising candidate for further exploration in drug discovery and development. As research progresses, this compound is expected to contribute valuable insights into the treatment of various diseases.